Cas no 193635-13-1 (Cyclohexanecarboxylicacid, 2-(acetylamino)-, methyl ester, (1R,2R)-rel-)

Cyclohexanecarboxylicacid, 2-(acetylamino)-, methyl ester, (1R,2R)-rel- structure
193635-13-1 structure
Product Name:Cyclohexanecarboxylicacid, 2-(acetylamino)-, methyl ester, (1R,2R)-rel-
CAS No:193635-13-1
MF:C10H17NO3
MW:199.246883153915
CID:116417
PubChem ID:16040880
Update Time:2025-04-18

Cyclohexanecarboxylicacid, 2-(acetylamino)-, methyl ester, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylicacid, 2-(acetylamino)-, methyl ester, (1R,2R)-rel-
    • Cyclohexanecarboxylic acid, 2-(acetylamino)-, methyl ester, trans- (9CI)
    • 193635-13-1
    • methyl (1R,2R)-2-acetamidocyclohexane-1-carboxylate
    • Inchi: 1S/C10H17NO3/c1-7(12)11-9-6-4-3-5-8(9)10(13)14-2/h8-9H,3-6H2,1-2H3,(H,11,12)/t8-,9-/m1/s1
    • InChI Key: BDHJVDJFIYEXFN-RKDXNWHRSA-N
    • SMILES: O(C)C([C@@H]1CCCC[C@H]1NC(C)=O)=O

Computed Properties

  • Exact Mass: 199.12091
  • Monoisotopic Mass: 199.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4A^2
  • XLogP3: 1.4

Experimental Properties

  • PSA: 55.4
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